molecular formula C13H18N2O B8288668 (5-amino-2-tert-butyl-1H-indol-7-yl)methanol

(5-amino-2-tert-butyl-1H-indol-7-yl)methanol

Cat. No.: B8288668
M. Wt: 218.29 g/mol
InChI Key: FWBKFGSQHGUOIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-amino-2-tert-butyl-1H-indol-7-yl)methanol is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N2O

Molecular Weight

218.29 g/mol

IUPAC Name

(5-amino-2-tert-butyl-1H-indol-7-yl)methanol

InChI

InChI=1S/C13H18N2O/c1-13(2,3)11-6-8-4-10(14)5-9(7-16)12(8)15-11/h4-6,15-16H,7,14H2,1-3H3

InChI Key

FWBKFGSQHGUOIG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC2=CC(=CC(=C2N1)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (2-tert-butyl-5-nitro-1H-indol-7-yl)methanol (4.0 g, 16 mmol) and Raney Nickel (400 mg) in CH3OH (100 mL) was stirred for 5 g at room temperature under H2. The catalyst was filtered off through a celite pad and the filtrate was evaporated under vacuum to give (5-amino-2-tert-butyl-1H-indol-7-yl)methanol (3.4 g, 80%). 1H NMR (CDCl3, 400 MHz) δ 8.53 (br s, 1H), 6.80 (d, J=2.0 Hz, 1H), 6.38 (d, J=1.6 Hz, 1H), 4.89 (s, 2H), 1.37 (s, 9H).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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